N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide

• IUPAC Name: N-[2-(4-methylphenyl)sulfanylethyl]-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO2S3/c1-13-3-5-15(6-4-13)21-12-11-17-22(18,19)16-9-7-14(20-2)8-10-16/h3-10,17H,11-12H2,1-2H3
• InChI Key: NEZSUFARPSVYAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCNS(=O)(=O)C2=CC=C(C=C2)SC
• Molecular Formula: C16H19NO2S3
• Molecular Weight: 353.5 g/mol

Description

N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. MPTP is a sulfonamide derivative that has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide is not fully understood, but it is thought to involve the formation of covalent bonds with the target enzyme. This covalent bond formation can lead to irreversible inhibition of the enzyme, which can have downstream effects on various biological processes.
Biochemical and Physiological Effects:
N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide has been found to exhibit a range of biochemical and physiological effects, including inhibition of carbonic anhydrase, metalloproteases, and other enzymes. N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide has also been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide in lab experiments is its ability to irreversibly inhibit enzymes, which can provide valuable insights into the role of these enzymes in various biological processes. However, one limitation of using N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide. One area of interest is the development of new drugs that target carbonic anhydrase and metalloproteases, which are involved in various disease states. Another area of interest is the investigation of N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide's anti-inflammatory and anti-tumor properties, which could lead to the development of new drugs for these conditions. Additionally, further studies are needed to fully understand the mechanism of action of N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide and its potential toxicity.

Synthesis Methods

N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide can be synthesized through a multistep process starting from 4-methylthioaniline. The first step involves the reaction of 4-methylthioaniline with 2-chloroethyl phenyl sulfide to form N-{2-[(4-methylphenyl)thio]ethyl}-4-methylthioaniline. This intermediate is then reacted with chlorosulfonic acid to form N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide, which is the final product.

Scientific Research Applications

N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide has been used in a variety of scientific research applications, including studies on protein-protein interactions, enzyme inhibition, and drug discovery. N-{2-[(4-methylphenyl)thio]ethyl}-4-(methylthio)benzenesulfonamide has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and metalloproteases, which are involved in various biological processes. This inhibition can be used to investigate the role of these enzymes in disease states and to develop new drugs that target them.